Cas no 832744-37-3 (Benzene, 1-(phenylethynyl)-3-[[4-(phenylethynyl)phenyl]ethynyl]-)
832744-37-3 structure
Product Name:Benzene, 1-(phenylethynyl)-3-[[4-(phenylethynyl)phenyl]ethynyl]-
CAS No:832744-37-3
MF:C30H18
MW:378.463927745819
CID:673781
PubChem ID:71415702
Update Time:2025-04-19
Benzene, 1-(phenylethynyl)-3-[[4-(phenylethynyl)phenyl]ethynyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-(phenylethynyl)-3-[[4-(phenylethynyl)phenyl]ethynyl]-
- 1-(2-phenylethynyl)-3-[2-[4-(2-phenylethynyl)phenyl]ethynyl]benzene
- 832744-37-3
- 1-(Phenylethynyl)-3-{[4-(phenylethynyl)phenyl]ethynyl}benzene
- DTXSID00835112
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- Inchi: 1S/C30H18/c1-3-8-25(9-4-1)14-15-27-16-18-28(19-17-27)21-23-30-13-7-12-29(24-30)22-20-26-10-5-2-6-11-26/h1-13,16-19,24H
- InChI Key: QSZJPNZZKLGIRX-UHFFFAOYSA-N
- SMILES: C1(C#CC2C=CC(C#CC3C=CC=CC=3)=CC=2)C=CC=C(C#CC2C=CC=CC=2)C=1
Computed Properties
- Exact Mass: 378.140850574g/mol
- Monoisotopic Mass: 378.140850574g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 30
- Rotatable Bond Count: 6
- Complexity: 725
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8
- Topological Polar Surface Area: 0Ų
Benzene, 1-(phenylethynyl)-3-[[4-(phenylethynyl)phenyl]ethynyl]- Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
832744-37-3 (Benzene, 1-(phenylethynyl)-3-[[4-(phenylethynyl)phenyl]ethynyl]-) Related Products
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